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Compound of Interest

Compound Name:
Ethanone, 1-(2-aminophenyl)-,

oxime

Cat. No.: B1621877 Get Quote

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of chemical reagents are paramount to ensuring laboratory safety and environmental

protection. This guide provides essential safety and logistical information for the disposal of

Ethanone, 1-(2-aminophenyl)-, oxime, a compound utilized in various research applications.

Quantitative Data Summary
The following table summarizes key quantitative data for Ethanone, 1-(2-aminophenyl)-,
oxime, facilitating easy reference for safety and handling protocols.
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Property Value Source

Molecular Weight 150.18 g/mol PubChem[1]

XLogP3 1.3 PubChem[1]

Hydrogen Bond Donor Count 2 PubChem[1]

Hydrogen Bond Acceptor

Count
3 PubChem[1]

Rotatable Bond Count 1 PubChem[1]

Exact Mass 150.079312947 Da PubChem[1]

Topological Polar Surface Area 58.6 Å² PubChem[1]

Heavy Atom Count 11 PubChem[1]

Formal Charge 0 PubChem[1]

Complexity 156 PubChem[1]

CAS Number 4964-49-2 ChemicalBook[2]

Molecular Formula C₈H₁₀N₂O ChemicalBook[2]

Disposal Protocol
The primary method for the disposal of Ethanone, 1-(2-aminophenyl)-, oxime is through an

approved waste disposal plant.[3][4] The material may be sent to a licensed chemical

destruction facility or undergo controlled incineration with flue gas scrubbing.[5] It is crucial to

prevent the chemical from entering sewer systems or contaminating water, foodstuffs, and

feed.[5]

Step-by-Step Disposal Procedure:

Personal Protective Equipment (PPE): Before handling the chemical, ensure appropriate

PPE is worn, including protective gloves, clothing, and eye/face protection.[3][4] Handling

should occur in a well-ventilated area.[5]
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Container Management: Keep the chemical in a suitable and closed container for disposal.

[5] If the original container is to be disposed of, it can be triple-rinsed (or equivalent) and

offered for recycling or reconditioning. Alternatively, puncture the packaging to render it

unusable for other purposes and then dispose of it in a sanitary landfill. Combustible

packaging materials may be incinerated under controlled conditions with flue gas scrubbing.

[5]

Waste Collection: Collect and arrange for the disposal of the chemical waste. Adhered or

collected material should be promptly disposed of in accordance with appropriate laws and

regulations.[5] Use spark-proof tools and explosion-proof equipment during collection.[5]

Accidental Release Containment: In the event of a spill, prevent further leakage if it is safe to

do so. Do not let the chemical enter drains, as discharge into the environment must be

avoided.[5] Soak up the spill with an inert absorbent material such as sand, silica gel, acid

binder, universal binder, or sawdust.[3]

Final Disposal: Dispose of the contents and container at an approved waste disposal plant.

[3][4] This ensures that the disposal process is compliant with federal, state, and local

regulations.

Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of Ethanone, 1-(2-
aminophenyl)-, oxime.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.chemicalbook.com/msds/ethanone-1-2-hydroxy-5-nonylphenyl-oxime.pdf
https://www.chemicalbook.com/msds/ethanone-1-2-hydroxy-5-nonylphenyl-oxime.pdf
https://www.chemicalbook.com/msds/ethanone-1-2-hydroxy-5-nonylphenyl-oxime.pdf
https://www.chemicalbook.com/msds/ethanone-1-2-hydroxy-5-nonylphenyl-oxime.pdf
https://www.chemicalbook.com/msds/ethanone-1-2-hydroxy-5-nonylphenyl-oxime.pdf
https://www.fishersci.com/store/msds?partNumber=AC400620050&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC400620050&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA11804~~PDF~~MTR~~CGV4~~EN~~2025-09-12%2001:23:43~~Acetophenone%20oxime~~
https://www.benchchem.com/product/b1621877?utm_src=pdf-body
https://www.benchchem.com/product/b1621877?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1621877?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start: Need to Dispose of
Ethanone, 1-(2-aminophenyl)-, oxime

Step 1: Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

Is there a spill?

Step 2a: Contain Spill
with Inert Absorbent

Yes

Step 2: Prepare a Labeled,
Sealed Waste Container

No

Step 2b: Collect Residue
into a Labeled Waste Container

Step 4: Store Temporarily
in a Designated, Ventilated Area

Step 3: Transfer Chemical Waste
into the Prepared Container

Step 5: Contact Environmental
Health & Safety (EHS) for Pickup

End: Waste Disposed of
by a Licensed Facility

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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